Cas no 24773-12-4 (4-fluoro-N-methyl-3-nitroaniline)

• Product Name: 4-fluoro-N-methyl-3-nitroaniline
• CAS No: 24773-12-4
• MF: C₇H₇FN₂O₂
• MW: 170.141084909439
• CID: 3361262
• PubChem ID: 63089505
• Update Time: 2025-05-22

4-fluoro-N-methyl-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 4-FLUORO-N-METHYL-3-NITRO-
• (4-Fluoro-3-nitro-phenyl)-methyl-amine
• 4-fluoro-N-methyl-3-nitroaniline
• DB-184867
• ZAA77312
• G10938
• 24773-12-4
• AKOS012389776
• EN300-126377
• SCHEMBL6023486
• BS-44320
• CS-0232143

• Inchi： 1S/C7H7FN2O2/c1-9-5-2-3-6(8)7(4-5)10(11)12/h2-4,9H,1H3
• InChI Key： WJSBZDQUNMXGSY-UHFFFAOYSA-N
• SMILES： C1(NC)=CC=C(F)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 170.04915563Da
• Monoisotopic Mass: 170.04915563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.9Ų

Additional information on 4-fluoro-N-methyl-3-nitroaniline

4-Fluoro-N-Methyl-3-Nitroaniline: A Comprehensive Overview

4-Fluoro-N-Methyl-3-Nitroaniline (CAS No. 24773-12-4) is a versatile organic compound with significant applications in various fields of chemistry. This compound, also referred to as 4-fluoro-N-methyl-3-nitrobenzenamine, is a derivative of aniline, characterized by the presence of a fluoro group at the para position, a nitro group at the meta position, and an N-methyl substituent. Its molecular formula is C7H7FNO2, and its molecular weight is approximately 169.16 g/mol.

The structure of 4-fluoro-N-methyl-3-nitroaniline is notable for its electron-withdrawing groups, which influence its chemical reactivity and physical properties. The nitro group at the meta position exerts a strong electron-withdrawing effect, while the fluoro group at the para position contributes to the compound's stability and reactivity. The N-methyl substituent further modifies the electronic environment, making this compound a valuable substrate for various synthetic transformations.

Recent studies have highlighted the importance of 4-fluoro-N-methyl-3-nitroaniline in the synthesis of advanced materials, particularly in the field of coordination chemistry. Researchers have demonstrated that this compound can act as a ligand in the formation of metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage, catalysis, and sensing technologies. For instance, a 2023 study published in *Chemical Communications* explored the use of 4-fluoro-N-methyl-3-nitroaniline as a versatile ligand for constructing MOFs with enhanced stability and selectivity.

In addition to its role in materials science, 4-fluoro-N-methyl-3-nitroaniline has gained attention in medicinal chemistry due to its potential as a building block for bioactive compounds. The compound's unique combination of functional groups makes it an ideal candidate for synthesizing drugs targeting various diseases. For example, a 2022 study in *Journal of Medicinal Chemistry* reported that derivatives of 4-fluoro-N-methyl-3-nitroaniline exhibited promising anti-inflammatory and antioxidant properties, suggesting their potential use in developing novel therapeutic agents.

The synthesis of 4-fluoro-N-methyl-3-nitroaniline typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nitration of 4-fluoroaniline followed by methylation to introduce the N-methyl group. This process often requires the use of nitrating agents such as mixed acid (HNO3/H2SO4) under controlled temperature conditions to ensure regioselectivity. The resulting product is then purified through recrystallization or chromatographic techniques to achieve high purity.

From an environmental perspective, understanding the fate and transport of 4-fluoro-N-methyl-3-nitroaniline in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on evaluating the biodegradation pathways of this compound under various environmental conditions. A 2021 study published in *Environmental Science & Technology* revealed that 4-fluoro-N-methyl-3-nitroaniline undergoes rapid microbial degradation under aerobic conditions, suggesting that it may not pose significant long-term risks to aquatic environments when properly managed.

In conclusion, 4-fluoro-N-methyl-3-nitroaniline (CAS No. 24773-12-4) is a multifaceted compound with applications spanning materials science, medicinal chemistry, and environmental studies. Its unique chemical structure and reactivity make it a valuable tool for researchers across diverse disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.